Cas no 149751-70-2 (Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI))
149751-70-2 structure
Product Name:Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI)
CAS No:149751-70-2
MF:C6H12N2O3
MW:160.171081542969
CID:100096
PubChem ID:6992410
Update Time:2025-04-18
Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI)
- 149751-70-2
- (2R)-2-[(2-azaniumylacetyl)amino]butanoate
- Butanoic acid, 2-[(aminoacetyl)amino]-, (2R)- (9CI)
-
- Inchi: 1S/C6H12N2O3/c1-2-4(6(10)11)8-5(9)3-7/h4H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
- InChI Key: XHUWGEILXFVFMR-SCSAIBSYSA-N
- SMILES: O=C(C[NH3+])N[C@@H](C(=O)[O-])CC
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 160.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4A^2
- XLogP3: -2.5
Experimental Properties
- PSA: 92.42
Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI) Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
149751-70-2 (Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI)) Related Products
- 14857-82-0(Gly-gly-leu)
- 13184-14-0(Lysyllysyllysine)
- 114285-09-5((+/-)-2-Acetylaminobutanoic Acid)
- 131115-71-4(Gly-Gln-OH·H2O)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 13115-71-4(Glycyl-glutamine)
- 39537-23-0(L-Alanyl-L-Glutamine)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent